(5Z)-5-(2H-chromen-3-ylmethylene)-2-(3-methylphenyl)[1,3]thiazolo[3,2-b][1,2,4]triazol-6(5H)-one
CAS No.:
Cat. No.: VC15567221
Molecular Formula: C21H15N3O2S
Molecular Weight: 373.4 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Molecular Formula | C21H15N3O2S |
|---|---|
| Molecular Weight | 373.4 g/mol |
| IUPAC Name | (5Z)-5-(2H-chromen-3-ylmethylidene)-2-(3-methylphenyl)-[1,3]thiazolo[3,2-b][1,2,4]triazol-6-one |
| Standard InChI | InChI=1S/C21H15N3O2S/c1-13-5-4-7-16(9-13)19-22-21-24(23-19)20(25)18(27-21)11-14-10-15-6-2-3-8-17(15)26-12-14/h2-11H,12H2,1H3/b18-11- |
| Standard InChI Key | IVQCJLASKGQMKH-WQRHYEAKSA-N |
| Isomeric SMILES | CC1=CC(=CC=C1)C2=NN3C(=O)/C(=C/C4=CC5=CC=CC=C5OC4)/SC3=N2 |
| Canonical SMILES | CC1=CC(=CC=C1)C2=NN3C(=O)C(=CC4=CC5=CC=CC=C5OC4)SC3=N2 |
Introduction
(5Z)-5-(2H-chromen-3-ylmethylene)-2-(3-methylphenyl)13thiazolo[3,2-b]124triazol-6(5H)-one is a complex synthetic organic molecule characterized by its unique structural features, including a chromene moiety and a thiazole-triazole ring system. This compound belongs to the broader class of heterocyclic compounds, specifically those containing both thiazole and triazole rings, which are known for their diverse pharmacological activities.
Synthesis
The synthesis of (5Z)-5-(2H-chromen-3-ylmethylene)-2-(3-methylphenyl) thiazolo[3,2-b]triazol-6(5H)-one typically involves multi-step reactions that include the formation of the thiazole and triazole rings. These steps require careful control of reaction conditions such as temperature, pH, and solvent choice to ensure high yield and purity.
Biological Activities and Potential Applications
Preliminary studies indicate that compounds with similar structural features to (5Z)-5-(2H-chromen-3-ylmethylene)-2-(3-methylphenyl) thiazolo[3,2-b]triazol-6(5H)-one may exhibit notable biological activities, including antimicrobial and anticancer properties . The chromene structure further enhances its potential bioactivity by providing additional sites for interaction with biological targets.
Research Findings and Future Directions
Research on related compounds suggests potential applications in cancer therapy and anti-inflammatory treatments due to their ability to modulate biochemical pathways. Further studies are necessary to elucidate the specific mechanisms of action and efficacy of this compound in biological systems. Techniques such as NMR spectroscopy and mass spectrometry are often employed to confirm product identity and purity.
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